Cas no 6629-29-4 (4-Methyl-5-nitrobenzene-1,3-diamine)

• Product Name: 4-Methyl-5-nitrobenzene-1,3-diamine
• CAS No: 6629-29-4
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• MDL: MFCD00088477
• CID: 506460
• PubChem ID: 96177
• Update Time: 2025-04-19

4-Methyl-5-nitrobenzene-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-5-nitrobenzene-1,3-diamine
• 1,3-Benzenediamine,4-methyl-5-nitro-
• 2,4-Diamino-6-nitrotoluene
• 2-Nitro-4,6-diaminotoluene
• 1,3-Benzenediamine, 4-methyl-5-nitro-
• Toluene-2,4-diamine, 6-nitro-
• AK128823
• 1, 4-methyl-5-nitro-
• DFZSBQYOXAUYCB-UHFFFAOYSA-N
• NSC58161
• NSC58082
• FCH839335
• 2,4-Diamino-1-methyl-6-nitrobenzene
• 4-methyl-5-ni
• CS-0153544
• NSC-58161
• DS-2960
• 4-Methyl-5-nitrobenzene-1 pound not3-diamine
• AC-10513
• NSC-58082
• CHEBI:19342
• 4-Methyl-5-nitro-1,3-benzenediamine; 2,4-Diamino-6-nitrotoluene; 2-Nitro-4,6-diaminotoluene; NSC 58082; NSC 58161
• DQJ5EX5KMD
• CCRIS 5189
• DTXSID10216498
• NSC 58082
• 6629-29-4
• UNII-DQJ5EX5KMD
• 4-Methyl-5-nitro-1,3-benzenediamine
• NS00114385
• NSC 58161
• AKOS004121742
• FT-0609971
• SCHEMBL629679
• Q27109172
• 4-methyl-5-nitro-benzene-1,3-diamine
• A867495
• AI3-23209
• 4-Methyl-5-nitro-1,3-benzenediamine #
• 2,4-Diamino-4-nitrotoluene
• DB-008127
• DTXCID10138989

• MDL： MFCD00088477
• Inchi： 1S/C7H9N3O2/c1-4-6(9)2-5(8)3-7(4)10(11)12/h2-3H,8-9H2,1H3
• InChI Key： DFZSBQYOXAUYCB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=C(C=1C)N)N)=O

Computed Properties

• Exact Mass: 167.06900
• Monoisotopic Mass: 167.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 97.9

Experimental Properties

• Density: 1.367
• Boiling Point: 536.1°C at 760 mmHg
• Flash Point: 278°C
• Refractive Index: 1.598
• PSA: 97.86000
• LogP: 2.75320

4-Methyl-5-nitrobenzene-1,3-diamine Security Information

• Hazard Statement： H302-H319
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides